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6-Methyl-1-heptanol solubility in water and
ethanol
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Compound Focus: 6-Methyl-1-heptanol

CAS No.: 26952-21-6

Cat. No.: S581708

Chemical Identity and Basic Properties

6-Methyl-1-heptanol is a branched-chain primary alcohol. The search results show two different CAS
numbers for this compound (1653-40-3 and 26952-21-6), which typically refer to the same chemical

structure but may originate from different naming conventions or supplier registrations [1] [2] [3].

The table below summarizes its key identifying information and basic physical properties from the search

results.
Property Value Source
IUPAC Name 6-methylheptan-1-ol [2]
Molecular Formula CsH180 [1]1[2] [3]
Molecular Weight 130.23 g/mol [2] [3]
CAS Registry Number 1653-40-3, 26952-21-6 [1]11[2]
Physical Form Clear, colorless liquid [2] [4]
Boiling Point 183-188 °C (approx. 361-368 K) [2] [4] [5]
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Property Value Source
Melting Point <-76 °Cto -106 °C [4][5]
Density 0.832 g/cms at 20°C [4]
Flash Point 73-82 °C (Closed cup) [2] [4]

Solubility and Other Physicochemical Data

The quantitative data on the solubility of 6-Methyl-1-heptanol is sparse. One source provides a specific

value for water solubility, while others offer qualitative descriptions.

Property Value Source & Notes
Water Solubility 0.9 g/L at 20 °C [4]

Solubility in Miscible [4]

Ethanol

General "Slightly soluble in water"; "Miscible with ethanol, [4]

Solubility ether, and most organic solvents"

LogP 2.721 (est.) [5] (Indicates high
(Estimated) hydrophobicity)

Experimental Workflow for Solubility Determination

While no direct protocols were found, the general workflow for determining alcohol solubility in the lab can
be summarized in the diagram below. This process involves preparing a saturated solution and using

analytical methods to measure the maximum concentration dissolved.
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Key steps and considerations for the experiment include:

e Solution Preparation: An excess of 6-Methyl-1-heptanol is added to the solvent (water or ethanol)
in a sealed container to prevent evaporation [4].

¢ Equilibration: The mixture is agitated in a temperature-controlled environment (e.g., water bath) for a
sufficient time to reach saturation. The mild, alcohol-like odor mentioned in sources suggests the
compound is volatile, so containers should be sealed [2] [4].

¢ Phase Separation & Analysis: The saturated solution is filtered or centrifuged to obtain a clear
supernatant. Analysis can be performed using:
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o Gravimetric Analysis: Evaporating the solvent from a known volume of supernatant and
weighing the residual solute.

o Gas Chromatography (GC): This method is well-suited for volatile organic compounds like 6-
Methyl-1-heptanol, which has a known GC retention index [6].

Safety and Handling Information

For researchers handling this chemical, note the following safety information:

e Hazards: Classified as a combustible liquid that may cause skin, serious eye, and respiratory
irritation [4].

¢ Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves,
safety goggles, and protective clothing [4].

¢ Handling: Use only in a well-ventilated area and avoid breathing vapors [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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